Cas no 85721-08-0 (2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone)
85721-08-0 structure
Product Name:2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone
CAS No:85721-08-0
MF:C14H7ClF4O
MW:302.651396989822
CID:990954
PubChem ID:3020944
Update Time:2025-04-20
2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone
- [2-chloro-5-(trifluoromethyl)phenyl]-(4-fluorophenyl)methanone
- Methanone, [2-chloro-5-(trifluoromethyl)phenyl](4-fluorophenyl)-
- DTXSID60235033
- 85721-08-0
- 7GAU2QX8J7
- [2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL](4-FLUOROPHENYL)METHANONE
- NS00065081
- EINECS 288-418-1
- WOLOCKQZPBSLPY-UHFFFAOYSA-N
-
- Inchi: 1S/C14H7ClF4O/c15-12-6-3-9(14(17,18)19)7-11(12)13(20)8-1-4-10(16)5-2-8/h1-7H
- InChI Key: WOLOCKQZPBSLPY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(F)(F)F)=CC=1C(C1C=CC(=CC=1)F)=O
Computed Properties
- Exact Mass: 302.0121552g/mol
- Monoisotopic Mass: 302.0121552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 17.1Ų
2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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